Cas no 1254205-54-3 (4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid)

• Product Name: 4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid
• CAS No: 1254205-54-3
• MF: C₂₀H₁₃ClF₄N₂O₄S
• MW: 488.839836835861
• CID: 5668331
• PubChem ID: 49783955
• Update Time: 2025-10-28

4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[[3-Chloro-5-(trifluoromethyl)-2-pyridinyl][(4-fluorophenyl)methyl]amino]sulfonyl]benzoic acid
• DTXSID001115440
• WECUMEJQVKOERZ-UHFFFAOYSA-N
• BDBM50036540
• EN300-27122154
• 1254205-54-3
• 4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl][(4-fluorophenyl)methyl]sulfamoyl}benzoic acid
• SCHEMBL120549
• 4-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid
• CHEMBL3353598
• 4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid

• Inchi： 1S/C20H13ClF4N2O4S/c21-17-9-14(20(23,24)25)10-26-18(17)27(11-12-1-5-15(22)6-2-12)32(30,31)16-7-3-13(4-8-16)19(28)29/h1-10H,11H2,(H,28,29)
• InChI Key： WECUMEJQVKOERZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N(CC1C=CC(=CC=1)F)S(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 488.0220684g/mol
• Monoisotopic Mass: 488.0220684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 96Ų

Additional information on 4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid

Introduction to 4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid (CAS No. 1254205-54-3)

4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid (CAS No. 1254205-54-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as CAS 1254205-54-3, is characterized by its unique structural features, which include a sulfamoyl group, a chloropyridine moiety, and a fluorinated benzene ring. These structural elements contribute to its biological activity and make it a valuable candidate for various pharmaceutical research and development initiatives.

The chemical structure of CAS 1254205-54-3 is particularly noteworthy for its multifunctional nature. The sulfamoyl group is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins. The chloropyridine moiety provides additional hydrophobic interactions, while the fluorinated benzene ring can influence the compound's metabolic stability and bioavailability. These features collectively contribute to the compound's potential as a drug candidate.

In recent years, CAS 1254205-54-3 has been extensively studied for its pharmacological properties. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes CAS 1254205-54-3 a promising lead compound for the development of targeted therapies.

Moreover, the pharmacokinetic profile of CAS 1254205-54-3 has been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, the compound has exhibited low toxicity in in vitro and in vivo models, further supporting its potential for clinical development.

The therapeutic potential of CAS 1254205-54-3 extends beyond its enzymatic inhibition properties. Recent research has also explored its anti-inflammatory effects. Studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and chemokines, making it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease. The multifaceted biological activities of CAS 1254205-54-3 highlight its versatility as a therapeutic agent.

In addition to its pharmacological properties, the synthesis of CAS 1254205-54-3 has been optimized to improve yield and purity. Various synthetic routes have been developed, each with its advantages and challenges. One common approach involves the coupling of an appropriately substituted benzoic acid with a sulfamoyl chloride derivative followed by further functionalization steps to introduce the chloropyridine and fluorinated benzene moieties. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible for large-scale production if needed.

The safety profile of CAS 1254205-54-3 is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, like any new drug candidate, it is essential to conduct comprehensive safety assessments before advancing to clinical trials. Ongoing research aims to further elucidate the long-term safety and efficacy of this compound.

In conclusion, 4-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-[(4-fluorophenyl)methyl]sulfamoyl]benzoic acid (CAS No. 1254205-54-3) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical development. Its unique structural features, coupled with its favorable pharmacological properties and safety profile, make it an attractive candidate for further investigation and clinical evaluation. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field of drug discovery.